![molecular formula C15H18N2O2 B2981826 2-(2-cyclohexyl-1H-1,3-benzodiazol-1-yl)acetic acid CAS No. 97968-88-2](/img/structure/B2981826.png)
2-(2-cyclohexyl-1H-1,3-benzodiazol-1-yl)acetic acid
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Overview
Description
“2-(2-cyclohexyl-1H-1,3-benzodiazol-1-yl)acetic acid” is a chemical compound with the molecular formula C15H18N2O2 . It has a molecular weight of 258.32 . The compound is in the form of a powder .
Molecular Structure Analysis
The InChI code for this compound is 1S/C15H18N2O2/c18-14(19)10-17-13-9-5-4-8-12(13)16-15(17)11-6-2-1-3-7-11/h4-5,8-9,11H,1-3,6-7,10H2,(H,18,19) . This indicates the presence of a benzodiazol ring attached to a cyclohexyl group and an acetic acid group.Physical and Chemical Properties Analysis
This compound is a powder at room temperature . It has a melting point of 214-219 degrees Celsius . The compound is likely to be soluble in polar solvents, similar to other benzodiazole derivatives .Scientific Research Applications
Crystal Structure and Molecular Interactions
Research on compounds structurally similar to 2-(2-cyclohexyl-1H-1,3-benzodiazol-1-yl)acetic acid reveals insights into their crystal structures and molecular interactions. For example, the study of febuxostat-acetic acid complexes highlights how molecular structures can influence the formation of supramolecular chains through hydrogen bonding and π–π stacking, suggesting applications in crystal engineering and material science (Min Wu et al., 2015).
Synthesis and Characterization of Novel Compounds
The synthesis of novel compounds, such as 2-(1H-benzo[d]imidazol-2-ylmethyl)-4-aryl-1-thia-4-azaspiro[4.5]decan-3-one, demonstrates the potential for creating new molecules with unique biological or chemical properties. These studies often aim to explore the antimicrobial, antifungal, and nematicidal activities, indicating possible applications in pharmaceuticals and agrochemicals (A. Srinivas et al., 2008).
Photophysical and Photochemical Properties
The exploration of photophysical and photochemical properties in compounds like imidazole derivatives suggests potential applications in the development of photochromic materials, sensors, and molecular switches. These studies focus on understanding how structural changes affect the optical properties, leading to applications in molecular electronics and photonics (Y. Sakaino, 1983).
Metal Complexes and Catalysis
Research into metal complexes, such as the synthesis and characterization of triphenyltin and tricyclohexyltin 2-(1H-imidazol-1-yl)acetates, reveals applications in catalysis and material science. These complexes exhibit unique coordination modes and structures, potentially useful in catalytic processes, polymerization, and the synthesis of novel materials (Xiangdong Gan et al., 2011).
Biological Activities and Pharmacological Applications
The investigation of biological activities and pharmacological applications is a key area of research. Studies on compounds with similar structures or functionalities have assessed their antioxidant, antimicrobial, and enzyme inhibitory activities. For instance, the synthesis and evaluation of novel amino acid bearing Schiff base ligands for their xanthine oxidase inhibitory activities suggest potential therapeutic applications in treating diseases related to oxidative stress (M. Ikram et al., 2015).
Safety and Hazards
Properties
IUPAC Name |
2-(2-cyclohexylbenzimidazol-1-yl)acetic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N2O2/c18-14(19)10-17-13-9-5-4-8-12(13)16-15(17)11-6-2-1-3-7-11/h4-5,8-9,11H,1-3,6-7,10H2,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BNSIJHUQNGRVHE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)C2=NC3=CC=CC=C3N2CC(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
97968-88-2 |
Source
|
Record name | 2-(2-cyclohexyl-1H-1,3-benzodiazol-1-yl)acetic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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